![molecular formula C30H44N2O2 B3729694 3,5-di-tert-butyl-4-hydroxybenzaldehyde (3,5-di-tert-butyl-4-hydroxybenzylidene)hydrazone](/img/structure/B3729694.png)
3,5-di-tert-butyl-4-hydroxybenzaldehyde (3,5-di-tert-butyl-4-hydroxybenzylidene)hydrazone
Overview
Description
3,5-di-tert-Butyl-4-hydroxybenzaldehyde is a chemical compound with the formula C15H22O2 . It is employed as an OLED material and is also used as a pharmaceutical intermediate . The derivatives of this compound possess equipotent anti-inflammatory activities to indomethacin .
Synthesis Analysis
3,5-Di-tert-butyl-4-hydroxybenzaldehyde can be used as a starting material to synthesize various compounds . For instance, it can react with melamine via an oxidative polymerization reaction to produce biodegradable polyazomethine hydrogels . It can also be treated with 1,2-phenylenediamine in ethanol to produce 4-(1H-benzimidazol-2-yl)-2,6-di-tert-butyl-phenol .Molecular Structure Analysis
The molecular structure of 3,5-di-tert-butyl-4-hydroxybenzaldehyde can be represented by the IUPAC Standard InChI: InChI=1S/C15H22O2/c1-14(2,3)11-7-10(9-16)8-12(13(11)17)15(4,5)6/h7-9,17H,1-6H3 . The molecular weight of the compound is 234.3340 .Chemical Reactions Analysis
3,5-Di-tert-butyl-4-hydroxybenzaldehyde can participate in various chemical reactions. For example, it can be used to synthesize biodegradable polyazomethine hydrogels by reacting with melamine via an oxidative polymerization reaction . It can also react with 1,2-phenylenediamine in ethanol to produce 4-(1H-benzimidazol-2-yl)-2,6-di-tert-butyl-phenol .Physical And Chemical Properties Analysis
3,5-Di-tert-butyl-4-hydroxybenzaldehyde is a solid compound . It is soluble in ethanol, with a solubility of 50 mg/mL . The compound is clear to slightly hazy, and its color ranges from yellow to orange to light red-brown .Safety and Hazards
While the toxicity of 3,5-di-tert-butyl-4-hydroxybenzaldehyde is relatively low, it is still important to avoid inhalation, skin contact, and ingestion . Appropriate personal protective equipment, such as gloves and goggles, should be worn when handling this compound . It should be stored in a sealed container and kept away from fire sources and oxidizing agents .
properties
IUPAC Name |
2,6-ditert-butyl-4-[(E)-[(E)-(3,5-ditert-butyl-4-hydroxyphenyl)methylidenehydrazinylidene]methyl]phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H44N2O2/c1-27(2,3)21-13-19(14-22(25(21)33)28(4,5)6)17-31-32-18-20-15-23(29(7,8)9)26(34)24(16-20)30(10,11)12/h13-18,33-34H,1-12H3/b31-17+,32-18+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNLPVCKWDQIWIK-LTTYKRRRSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)C=NN=CC2=CC(=C(C(=C2)C(C)(C)C)O)C(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C1=CC(=CC(=C1O)C(C)(C)C)/C=N/N=C/C2=CC(=C(C(=C2)C(C)(C)C)O)C(C)(C)C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H44N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Di-tert-butyl-4-hydroxybenzaldehyde (3,5-di-tert-butyl-4-hydroxybenzylidene)hydrazone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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